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In-Depth Technical Guide: DOWFAX™ 2A1
This technical guide provides a comprehensive overview of DOWFAX™ 2A1, an anionic

surfactant widely utilized by researchers, scientists, and drug development professionals for its

exceptional stability and versatile performance characteristics. This document outlines its core

chemical and physical properties, details relevant experimental protocols, and presents a visual

workflow for a key application.

Core Chemical Identifiers
CAS Number: The primary CAS number for the active ingredient in DOWFAX™ 2A1 is 119345-

04-9[1][2]. This surfactant is chemically described as an alkyldiphenyloxide disulfonate[3][4][5]

or, according to its INCI name, Disodium Lauryl Phenyl Ether Disulfonate[1]. It is important to

note that commercial solutions of DOWFAX™ 2A1 are aqueous formulations, and therefore,

safety data sheets may list additional CAS numbers for other components, such as water

(7732-18-5) and sodium sulfate (7757-82-6)[1].

Molecular Weight: The molecular structure of DOWFAX™ 2A1, being a commercial surfactant,

can exhibit some variability in its alkyl chain. However, a representative molecular formula is

cited as C₂₄H₃₂Na₂O₉S₂, corresponding to a molecular weight of 574.615 g/mol . The

manufacturer's technical data sheets do not typically specify a precise molecular weight, likely

due to the nature of it being a multicomponent specialty chemical.
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The physical and performance properties of DOWFAX™ 2A1 are summarized in the table

below. These values are typical but should not be considered as binding specifications[3].

Property Value Conditions

Actives Content 45 wt% In water diluent

Appearance Amber Liquid 25°C

pH 8.0 - 10.5 10% aqueous solution

Density 1.10 - 1.20 g/mL 25°C

Viscosity 145 cps 25°C

Boiling Point 100 °C (212 °F)

Freezing Point 4 °C (39 °F)

Flash Point
None (Closed Cup, ASTM

D93)

Surface Tension 34 dynes/cm 1 wt% actives, pH 7, 25°C

Critical Micelle Concentration

(CMC)
0.007 g/100g In 0.1 M NaCl at 25°C

Experimental Protocols
DOWFAX™ 2A1 is employed in a variety of laboratory and industrial procedures. Below are

detailed methodologies for key experiments involving this surfactant.

Emulsion Polymerization of Styrene
DOWFAX™ 2A1 serves as a primary emulsifier in emulsion polymerization processes,

facilitating the formation of stable polymer latexes[2][3]. The following is a representative

protocol for the polymerization of styrene.

Materials:

Deionized water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.stobec.com/DATA/PRODUIT/2395~v~data.pdf
https://www.dow.com/en-us/pdp.dowfax-2a1-solution-surfactant.23255z.html
https://www.stobec.com/DATA/PRODUIT/2395~v~data.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Styrene monomer (purified)

DOWFAX™ 2A1 solution

Potassium persulfate (initiator)

Nitrogen gas

Isopropanol

Procedure:

Reactor Setup: A reaction kettle is charged with 150 mL of deionized water, a specified

amount of DOWFAX™ 2A1 solution to achieve the desired concentration above its CMC,

and 37 g of purified styrene[6].

Assembly: The reaction vessel is equipped with a condenser, a mechanical stirrer, and a

thermometer to monitor the internal temperature[6]. The entire assembly is placed in a

temperature-controlled water bath.

Inert Atmosphere: The reaction mixture is purged with a slow stream of nitrogen gas to

remove dissolved oxygen, which can inhibit free-radical polymerization. Continuous stirring is

initiated[6].

Initiation: 3 g of potassium persulfate initiator is added to the mixture, and timing of the

reaction begins[6].

Sampling: At predetermined time intervals (e.g., every 10 minutes initially, then every 30

minutes), 5 mL samples of the polymer latex are withdrawn using a pipette. The stirring is

briefly halted during sample withdrawal[6].

Coagulation & Washing: Each latex sample is discharged into a beaker containing 60 mL of

isopropanol to coagulate the polymer. The coagulated polymer is then filtered using a suction

pump, washed with deionized water, and dried in an oven[6].

Analysis: The dried polymer samples can be weighed to determine the conversion rate over

time. Further characterization (e.g., molecular weight determination via viscometry) can be
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performed by dissolving the polymer in a suitable solvent like toluene[6].

Surface Tension Measurement
The effectiveness of a surfactant is often determined by its ability to lower the surface tension

of a liquid.

Methodology (Wilhelmy Plate Method):

Solution Preparation: Prepare a series of dilutions of DOWFAX™ 2A1 in deionized water,

with concentrations spanning its critical micelle concentration (CMC).

Instrumentation: Use a tensiometer equipped with a Wilhelmy plate. Ensure the plate is

meticulously cleaned (e.g., with a flame or solvent) before each measurement.

Measurement:

Raise the sample solution until its surface makes contact with the lower edge of the

suspended Wilhelmy plate.

The force exerted on the plate due to surface tension is measured by the instrument's

microbalance.

The surface tension is calculated based on this force and the wetted perimeter of the

plate.

Data Analysis: Plot surface tension as a function of surfactant concentration. The point at

which the surface tension plateaus is the CMC.

Determination of Surfactant Concentration
For quality control or experimental monitoring, the concentration of DOWFAX™ 2A1 in a

solution can be determined via titration.

Methodology (Methyl Orange Liquid-Liquid Back Titration):

Principle: This method is suitable for determining the concentration of anionic surfactants like

DOWFAX™ 2A1, especially where steric hindrance might be a factor[7]. It involves the
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formation of a complex between the anionic surfactant and a cationic dye (Methyl Orange),

which is then extracted into an organic phase.

Procedure:

An accurately measured aliquot of the DOWFAX™ 2A1 solution is placed into a test tube

or vial.

A known excess of a standard cationic surfactant solution is added.

Methyl Orange indicator is added.

An immiscible organic solvent (e.g., chloroform) is added.

The mixture is titrated with a standard anionic surfactant solution until a color change in

the organic layer indicates the endpoint.

Calculation: The concentration of DOWFAX™ 2A1 in the original sample is calculated based

on the volumes and concentrations of the standard solutions used.

Visualized Experimental Workflow
The following diagram illustrates the key steps in a typical emulsion polymerization process

where DOWFAX™ 2A1 is used as the emulsifier.
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Caption: Workflow for a laboratory-scale emulsion polymerization using DOWFAX™ 2A1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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